Methyl {4-[1-(4-iodophenyl)-1,2-dimethylpropyl]phenoxy}(pyridin-2-yl)acetate

• Molecular Formula: C25H26INO3
• Molecular Weight: 515.4 g/mol
• IUPAC Name: methyl 2-[4-[2-(4-iodophenyl)-3-methylbutan-2-yl]phenoxy]-2-pyridin-2-ylacetate
• InChI: InChI=1S/C25H26INO3/c1-17(2)25(3,18-8-12-20(26)13-9-18)19-10-14-21(15-11-19)30-23(24(28)29-4)22-7-5-6-16-27-22/h5-17,23H,1-4H3
• InChI Key: AQDRGJZKTLYDOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C1=CC=C(C=C1)OC(C2=CC=CC=N2)C(=O)OC)C3=CC=C(C=C3)I

Description

Methyl {4-[1-(4-iodophenyl)-1,2-dimethylpropyl]phenoxy}(pyridin-2-yl)acetate is a useful research compound. Its molecular formula is C25H26INO3 and its molecular weight is 515.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cesium carbonate (1.5 equiv.) followed by methyl bromo(pyridin-2-yl)acetate (5i) (1 equiv.) are added to a stirred solution of 5b (1 equiv.) in DMF at room temperature. After completion of reaction, the reaction mixture is quenched with saturated aqueous ammonium chloride, poured into saturated aqueous sodium bicarbonate and extracted three times with EtOAc. The combined organic extracts are washed with water, brine, dried (Na2SO4) and concentrated in vacuo to afford the title compound 5c.